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Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350

Caution: 4-Isopropylanisole is not a FEMA GRAS (Generally Recognized as Safe) substance
and should not be used as a flavoring agent in food products. These application notes are
intended for researchers, scientists, and drug development professionals for analytical and
research purposes only.

Introduction

4-l1sopropylanisole (CAS 4132-48-3), also known as p-isopropylanisole or 4-methoxycumene,
is an aromatic organic compound with a characteristic sweet, fruity odor.[1] While it finds
applications in the fragrance industry and as an intermediate in chemical synthesis, it is crucial
to note its regulatory status for use in food.[1][2] Extensive searches of regulatory databases,
including those maintained by the Flavor and Extract Manufacturers Association (FEMA), the
U.S. Food and Drug Administration (FDA), the European Food Safety Authority (EFSA), and
the Joint FAO/WHO Expert Committee on Food Additives (JECFA), show no evidence of 4-
isopropylanisole being approved as a food flavoring agent.[3][4][5][6] One industry database
explicitly states "FEMA, N/A" and "not for flavor use."

These notes provide a summary of the known properties of 4-isopropylanisole to support its
use in a research context, for instance, as an analytical standard, in the development of new
synthetic methodologies, or in toxicological studies.

Physicochemical and Toxicological Data
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A summary of the key physicochemical and toxicological properties of 4-isopropylanisole is
presented below.

Table 1: Physicochemical Properties of 4-lsopropylanisole

Property Value Reference(s)
CAS Number 4132-48-3 [7]
Molecular Formula C10H140 [7]
Molecular Weight 150.22 g/mol [7]
Appearance Colorless liquid [1]
Odor Sweet, fruity [1]
Boiling Point 210 °C [1]
Density 0.935 g/mL at 25 °C [1]
Refractive Index 1.504 at 20 °C [1]

Table 2: Toxicological Data for 4-lsopropylanisole

Parameter Value Reference(s)
Oral Toxicity Harmful if swallowed [5]
Dermal Toxicity Harmful in contact with skin [5]
Inhalation Toxicity Harmful if inhaled [5]
Skin Irritation Causes skin irritation [5]
Eye Irritation Causes serious eye irritation [5]

Regulatory Status and Flavor Application

The evaluation of a substance for use as a flavoring agent in the United States is primarily
overseen by the Flavor and Extract Manufacturers Association (FEMA) through their Generally
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Recognized as Safe (GRAS) program. A substance that has been evaluated and deemed safe
for its intended use in food is assigned a FEMA number.

4-Isopropylanisole Status

) Status
4-|sopropylanisole No FEMA Number

Evaluation for Food Flavoring Use

Not GRAS _
g Not Approved for Flavor Use

GRAS

Substance Identification Safety and Toxicity Assessment FEMA GRAS Evaluation

g Assignment of FEMA Number

Click to download full resolution via product page

Flavoring Agent Regulatory Workflow

As illustrated in the diagram above, 4-isopropylanisole has not been assigned a FEMA
number, indicating it has not been determined to be GRAS for use as a food flavoring agent.
Therefore, its intentional addition to food is not permitted.

Experimental Protocols (For Research Purposes
Only)

The following are general protocols for the analysis of aromatic compounds like 4-
isopropylanisole and should not be interpreted as methods for its use as a food ingredient.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
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This protocol outlines a general method for the identification and quantification of 4-
isopropylanisole in a non-food matrix for research or quality control purposes.

Sample Preparation

GC-MS Injection

Chromatographic Separation

l

Mass Spectrometry Detection

Data Analysis

Click to download full resolution via product page

GC-MS Analysis Workflow

Obijective: To identify and quantify 4-isopropylanisole in a solution.

Materials:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate capillary column (e.g., DB-5ms)

Helium carrier gas

4-l1sopropylanisole standard
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e Solvent (e.g., hexane or dichloromethane)

¢ Volumetric flasks and pipettes

e Autosampler vials

Procedure:

o Standard Preparation: Prepare a stock solution of 4-isopropylanisole in the chosen solvent.
Create a series of calibration standards by serial dilution of the stock solution.

o Sample Preparation: Dilute the sample containing 4-isopropylanisole with the solvent to a
concentration within the calibration range.

* GC-MS Conditions (Example):

o Injector Temperature: 250 °C

o Oven Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280 °C at 10
°C/min, hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o MS Transfer Line Temperature: 280 °C

o lon Source Temperature: 230 °C

o

Scan Range: m/z 40-400
e Analysis: Inject the prepared standards and samples into the GC-MS system.

o Data Processing: Identify the 4-isopropylanisole peak in the chromatogram based on its
retention time and mass spectrum.[5] Create a calibration curve from the standard solutions
and use it to quantify the concentration of 4-isopropylanisole in the samples.

Sensory Evaluation (For Olfactory Research)

This protocol is intended for olfactory research and not for evaluating taste or suitability for
consumption.
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Obijective: To determine the odor threshold of 4-isopropylanisole.

Materials:

Odor-free, controlled environment (sensory booth)

Series of dilutions of 4-isopropylanisole in an odor-free solvent (e.g., diethyl phthalate)

Odor-free sniffing strips

Panel of trained sensory assessors
Procedure:
o Sample Preparation: Prepare a geometric series of dilutions of 4-isopropylanisole.

o Triangle Test: Present assessors with three sniffing strips, two of which are blanks (solvent
only) and one contains a dilution of 4-isopropylanisole. Ask the assessor to identify the strip
that is different.

o Threshold Determination: The lowest concentration at which an assessor can reliably
distinguish the sample from the blanks is their individual detection threshold. The group
threshold is calculated from the individual thresholds.

Conclusion

The available data indicate that 4-isopropylanisole is a compound with potential applications
in non-food research and industries. However, it is imperative to reiterate that it is not a FEMA
GRAS substance and is not approved for use as a flavoring agent in food. Researchers and
professionals must adhere to this regulatory status and ensure its use is confined to
appropriate and safe applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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